Cas no 2680536-73-4 (8-methoxy-5-azaspiro3.4octane hydrochloride)

• Product Name: 8-methoxy-5-azaspiro3.4octane hydrochloride
• CAS No: 2680536-73-4
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD34183892
• CID: 5645492
• PubChem ID: 165943063
• Update Time: 2025-06-26

8-methoxy-5-azaspiro3.4octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680536-73-4
• EN300-28254413
• 8-methoxy-5-azaspiro[3.4]octane hydrochloride
• Z5032732916
• 8-methoxy-5-azaspiro3.4octane hydrochloride

• MDL： MFCD34183892
• Inchi： 1S/C8H15NO.ClH/c1-10-7-3-6-9-8(7)4-2-5-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： VYJNFQCZMAARHQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1CCNC21CCC2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 8-methoxy-5-azaspiro3.4octane hydrochloride

Introduction to 8-methoxy-5-azaspiro3.4octane hydrochloride (CAS No: 2680536-73-4)

8-methoxy-5-azaspiro3.4octane hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2680536-73-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic azine derivative features a unique structural motif that has garnered attention for its potential biological activities and mechanistic insights. The presence of a methoxy group and an azaspiro framework suggests a complex interplay of electronic and steric effects, which may contribute to its distinct pharmacological profile.

The compound’s structure, consisting of a spirocyclic connection between a seven-membered azine ring and an eight-membered cycloalkane, introduces rigidity and conformational constraints that are often exploited in drug design. The methoxy substituent at the 8-position further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. Such structural features are of paramount importance in the development of novel therapeutic agents, where precise molecular recognition is key.

In recent years, spirocyclic compounds have emerged as a privileged class of molecules in medicinal chemistry due to their ability to exhibit high binding affinity and selectivity. The spiroazabicyclic scaffold found in 8-methoxy-5-azaspiro3.4octane hydrochloride is particularly noteworthy for its potential to mimic natural products and bioactive peptides. This structural motif has been explored in various drug discovery campaigns, with compounds exhibiting a range of pharmacological activities, including neuroprotective, anti-inflammatory, and antimicrobial effects.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more amenable for further investigation in vitro and in vivo. Solubility is a critical factor in drug development, as it directly impacts bioavailability and formulation feasibility. The hydrochloride derivative also ensures consistent dosing and improved pharmacokinetic properties, which are essential for therapeutic efficacy.

Current research into 8-methoxy-5-azaspiro3.4octane hydrochloride (CAS No: 2680536-73-4) has focused on its potential role as a scaffold for developing novel therapeutics. Studies have demonstrated that spirocyclic azines can interact with biological targets through multiple binding modes, including hydrogen bonding, π-stacking, and electrostatic interactions. The methoxy group at the 8-position may serve as an important hydrogen bond acceptor or participate in favorable dipole-dipole interactions with protein surfaces.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for drug discovery programs targeting neurological disorders. Spirocyclic compounds have shown promise in modulating neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer’s disease, Parkinson’s disease, and depression. The unique structural features of 8-methoxy-5-azaspiro3.4octane hydrochloride may enable it to interact with specific receptor subtypes or enzymes involved in these pathologies.

Furthermore, the compound’s ability to undergo conformational flexibility while maintaining rigidity may allow it to fit into narrow binding pockets within biological macromolecules. This balance between flexibility and rigidity is often crucial for achieving high affinity and selectivity in drug design. Computational modeling studies have suggested that the spirocyclic core of this molecule can adopt multiple stable conformations, which may enhance its binding capacity to biological targets.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex spirocyclic azines like 8-methoxy-5-azaspiro3.4octane hydrochloride (CAS No: 2680536-73-4). Modern synthetic strategies leverage transition metal catalysis, asymmetric methods, and innovative cyclization techniques to construct these intricate scaffolds with high enantioselectivity and yield. These advancements have democratized access to such privileged structures, allowing medicinal chemists to explore their full potential in drug discovery.

The pharmacokinetic profile of this compound is another area of active investigation. In preclinical studies, derivatives of spirocyclic azines have exhibited favorable metabolic stability and reduced susceptibility to enzymatic degradation. These properties are critical for ensuring that the active moiety reaches the target site intact before undergoing biotransformation. Additionally, the hydrochloride salt form may improve oral bioavailability by enhancing dissolution rates in gastrointestinal fluids.

Exploration of 8-methoxy-5-azaspiro3.4octane hydrochloride (CAS No: 2680536-73-4) also extends to its potential role as a kinase inhibitor or modulator of other enzyme systems implicated in disease pathways. Kinases are integral to numerous cellular processes, making them attractive therapeutic targets for cancers, inflammatory diseases, and metabolic disorders. The spirocyclic core may provide steric hindrance that allows selective inhibition without affecting closely related enzymes.

In conclusion,8-methoxy-5-azaspiro3.4octane hydrochloride represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its spirocyclic azine scaffold offers a rich chemical space for designing molecules with tailored properties suited for therapeutic intervention. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will likely play an increasingly important role in the development of next-generation drugs targeting neurological disorders, enzyme-mediated diseases,and other challenging therapeutic areas.